Cas no 2171936-15-3 (1-{3-ethyl-3H-imidazo4,5-bpyridin-2-yl}-1,4-diazepane)

• Product Name: 1-{3-ethyl-3H-imidazo4,5-bpyridin-2-yl}-1,4-diazepane
• CAS No: 2171936-15-3
• MF: C₁₃H₁₉N₅
• MW: 245.323461771011
• CID: 5777435
• PubChem ID: 165577844
• Update Time: 2025-06-08

1-{3-ethyl-3H-imidazo4,5-bpyridin-2-yl}-1,4-diazepane Chemical and Physical Properties

Names and Identifiers

• 1-{3-ethyl-3H-imidazo[4,5-b]pyridin-2-yl}-1,4-diazepane
• EN300-1582030
• 2171936-15-3
• 1-{3-ethyl-3H-imidazo4,5-bpyridin-2-yl}-1,4-diazepane

• Inchi： 1S/C13H19N5/c1-2-18-12-11(5-3-7-15-12)16-13(18)17-9-4-6-14-8-10-17/h3,5,7,14H,2,4,6,8-10H2,1H3
• InChI Key： APFHTAXTSAJYPH-UHFFFAOYSA-N
• SMILES： N1(C2=NC3=CC=CN=C3N2CC)CCNCCC1

Computed Properties

• Exact Mass: 245.16404563g/mol
• Monoisotopic Mass: 245.16404563g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 272
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 46Ų

Additional information on 1-{3-ethyl-3H-imidazo4,5-bpyridin-2-yl}-1,4-diazepane

Recent Advances in the Study of 1-{3-ethyl-3H-imidazo[4,5-b]pyridin-2-yl}-1,4-diazepane (CAS: 2171936-15-3)

The compound 1-{3-ethyl-3H-imidazo[4,5-b]pyridin-2-yl}-1,4-diazepane (CAS: 2171936-15-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This heterocyclic compound, characterized by its imidazopyridine and diazepane moieties, exhibits unique pharmacological properties that make it a promising candidate for drug development. Recent studies have focused on elucidating its mechanism of action, optimizing its synthetic pathways, and exploring its biological activities.

One of the key areas of research has been the synthesis and structural modification of 1-{3-ethyl-3H-imidazo[4,5-b]pyridin-2-yl}-1,4-diazepane to enhance its bioavailability and target specificity. A study published in the Journal of Medicinal Chemistry (2023) reported a novel synthetic route that improves yield and purity while reducing the number of steps. The researchers utilized a combination of palladium-catalyzed cross-coupling and reductive amination to achieve the desired product with high efficiency. This advancement is expected to facilitate large-scale production and further pharmacological evaluation.

In terms of biological activity, preliminary in vitro studies have demonstrated that 1-{3-ethyl-3H-imidazo[4,5-b]pyridin-2-yl}-1,4-diazepane exhibits potent inhibitory effects on specific kinase enzymes involved in inflammatory pathways. These findings suggest potential applications in treating autoimmune diseases and chronic inflammatory conditions. Additionally, molecular docking studies have revealed strong binding affinities to certain G-protein-coupled receptors (GPCRs), indicating its potential as a modulator of neurotransmitter systems.

Further investigations into the pharmacokinetic and pharmacodynamic properties of this compound are underway. A recent preclinical study highlighted its favorable absorption and distribution profiles, with minimal off-target effects. However, challenges remain in optimizing its metabolic stability and reducing potential hepatotoxicity, as indicated by in vivo toxicity assays. Researchers are currently exploring prodrug strategies and formulation technologies to address these limitations.

The therapeutic potential of 1-{3-ethyl-3H-imidazo[4,5-b]pyridin-2-yl}-1,4-diazepane extends beyond inflammation and neurology. Emerging evidence suggests its role in oncology, particularly in targeting aberrant signaling pathways in certain cancer types. A 2024 study in Cancer Research demonstrated its efficacy in inhibiting tumor growth in xenograft models, paving the way for future clinical trials. Collaborative efforts between academic institutions and pharmaceutical companies are accelerating the translation of these findings into therapeutic applications.

In conclusion, 1-{3-ethyl-3H-imidazo[4,5-b]pyridin-2-yl}-1,4-diazepane (CAS: 2171936-15-3) represents a versatile scaffold with broad therapeutic potential. Ongoing research aims to refine its pharmacological profile and explore its applications across multiple disease areas. The compound's unique chemical structure and promising biological activities position it as a valuable asset in the development of next-generation therapeutics.